ethyl (2-{[(2,6-dichlorophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[[2-(2,6-dichlorophenyl)acetyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C15H14Cl2N2O3S/c1-2-22-14(21)6-9-8-23-15(18-9)19-13(20)7-10-11(16)4-3-5-12(10)17/h3-5,8H,2,6-7H2,1H3,(H,18,19,20)
• InChI Key: POCPSXAWJRPKBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)CC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C15H14Cl2N2O3S
• Molecular Weight: 373.3 g/mol

Description

Ethyl (2-{[(2,6-dichlorophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate, also known as DCAET, is a chemical compound that has received attention in scientific research due to its potential therapeutic applications. DCAET is a thiazolyl acetate derivative that has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. In

Mechanism of Action

The mechanism of action of ethyl (2-{[(2,6-dichlorophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate is not fully understood. However, it has been proposed that ethyl (2-{[(2,6-dichlorophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate exerts its anti-inflammatory, analgesic, and antipyretic effects by inhibiting the production of pro-inflammatory cytokines and chemokines. ethyl (2-{[(2,6-dichlorophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the production of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects
ethyl (2-{[(2,6-dichlorophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate has been found to exhibit potent anti-inflammatory, analgesic, and antipyretic effects in various animal models. ethyl (2-{[(2,6-dichlorophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are key mediators of inflammation. It has also been found to reduce pain and fever in animal models.

Advantages and Limitations for Lab Experiments

Ethyl (2-{[(2,6-dichlorophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. ethyl (2-{[(2,6-dichlorophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate has also been found to be non-toxic at therapeutic doses. However, ethyl (2-{[(2,6-dichlorophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate has some limitations for lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects. Additionally, ethyl (2-{[(2,6-dichlorophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate has not been extensively studied in humans, which limits its potential therapeutic applications.

Future Directions

For the study of ethyl (2-{[(2,6-dichlorophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate include investigating its potential therapeutic applications and determining its safety and efficacy in humans.

Scientific Research Applications

Ethyl (2-{[(2,6-dichlorophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate has been extensively studied for its potential therapeutic applications. Its anti-inflammatory, analgesic, and antipyretic properties have been investigated in various animal models. ethyl (2-{[(2,6-dichlorophenyl)acetyl]amino}-1,3-thiazol-4-yl)acetate has been found to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines. It has also been shown to reduce pain and fever in animal models.